Cas no 1115947-62-0 (N-2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-yl-2-phenoxyacetamide)

• Product Name: N-2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-yl-2-phenoxyacetamide
• CAS No: 1115947-62-0
• MF: C₂₈H₂₇N₃O₃
• MW: 453.532286882401
• CID: 6540250
• PubChem ID: 49663768
• Update Time: 2025-07-22

N-2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-yl-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-yl-2-phenoxyacetamide
• N-(4-morpholino-2-(p-tolyl)quinolin-6-yl)-2-phenoxyacetamide
• 1115947-62-0
• AKOS005058390
• N-[2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-yl]-2-phenoxyacetamide
• F3406-6124
• N-[2-(4-methylphenyl)-4-morpholin-4-ylquinolin-6-yl]-2-phenoxyacetamide

• Inchi： 1S/C28H27N3O3/c1-20-7-9-21(10-8-20)26-18-27(31-13-15-33-16-14-31)24-17-22(11-12-25(24)30-26)29-28(32)19-34-23-5-3-2-4-6-23/h2-12,17-18H,13-16,19H2,1H3,(H,29,32)
• InChI Key： PCRBDNODXPJSKT-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=C(C3C=CC(C)=CC=3)N=C3C=CC(=CC=23)NC(COC2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 453.20524173g/mol
• Monoisotopic Mass: 453.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 63.7Ų

Additional information on N-2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-yl-2-phenoxyacetamide

Introduction to N-2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-yl-2-phenoxyacetamide (CAS No. 1115947-62-0)

N-2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-yl-2-phenoxyacetamide, with the CAS number 1115947-62-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to a class of molecules known for their potential biological activity, particularly in the realm of drug discovery and development. The intricate structure of this molecule, featuring a quinoline core substituted with various functional groups, makes it a subject of intense study for researchers aiming to develop novel therapeutic agents.

The molecular framework of N-2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-yl-2-phenoxyacetamide is characterized by its complex arrangement of atoms, which includes a phenyl ring, a morpholine moiety, and an acetamide group. These components contribute to the compound's unique chemical properties and biological interactions. The presence of the quinoline scaffold is particularly noteworthy, as quinoline derivatives have a long history of use in medicinal chemistry due to their broad spectrum of biological activities.

Recent advancements in chemical biology have highlighted the importance of quinoline-based compounds in the development of drugs targeting various diseases. For instance, studies have shown that quinolines can interact with biological targets such as enzymes and receptors, leading to therapeutic effects. The specific substitution pattern in N-2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-yl-2-phenoxyacetamide is designed to optimize these interactions, making it a promising candidate for further investigation.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to produce this molecule with high fidelity, facilitating its study in various biochemical assays. The process begins with the functionalization of the quinoline core, followed by the introduction of the phenyl and morpholine groups. Finally, the phenoxyacetamide moiety is added to complete the molecular structure.

In vitro studies have begun to unravel the potential pharmacological properties of N-2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-yl-2-phenoxyacetamide. Initial experiments suggest that this compound exhibits inhibitory activity against certain enzymes and may have effects on cellular pathways relevant to diseases such as cancer and inflammation. These findings are particularly exciting given the growing interest in targeted therapies that modulate specific biological processes.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques allow researchers to predict how N-2-(4-methylphenyl)-4-(morpholin-4-yl)quinolin-6-y1]-2-phenoxyacetamide will interact with biological targets at the atomic level. This information is crucial for designing experiments and optimizing drug candidates. By leveraging computational methods, scientists can accelerate the drug discovery process and reduce the time required to bring new therapies to market.

Future research directions for N-2-(4-methylphenyl)-4-(morpholin]-y1]quinolin]-6-y1]-2-phenoxyacetamide include exploring its mechanism of action in more detail and evaluating its efficacy in animal models. Additionally, researchers are investigating ways to improve its pharmacokinetic properties, such as enhancing its solubility and bioavailability. These efforts are essential for translating preclinical findings into effective clinical treatments.

The development of novel pharmaceuticals relies heavily on the contributions of interdisciplinary teams comprising chemists, biologists, pharmacologists, and computer scientists. The study of compounds like N-[email protected] exemplifies this collaborative approach, where each discipline brings unique expertise to address complex challenges in drug discovery. As research progresses, it is expected that more insights will be gained into the therapeutic potential of this molecule and related derivatives.

In conclusion, N-[email protected] represents a significant advancement in pharmaceutical chemistry with its intricate structure and promising biological activities. The ongoing research into this compound highlights its potential as a lead molecule for developing new drugs targeting various diseases. With continued investigation and innovation, it is anticipated that compounds like N-[email protected] will play a crucial role in improving human health outcomes.